(1R,13R)-7,7-dimethyl-8,12,20-trioxapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-2(11),3,5,9,14(19),15,17-heptaen-17-ol

• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: (1R,13R)-7,7-dimethyl-8,12,20-trioxapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-2(11),3,5,9,14(19),15,17-heptaen-17-ol
• InChI: InChI=1S/C20H18O4/c1-20(2)6-5-11-7-14-15-10-22-17-8-12(21)3-4-13(17)19(15)23-18(14)9-16(11)24-20/h3-9,15,19,21H,10H2,1-2H3/t15-,19-/m0/s1
• InChI Key: WTKJOOHYNMPGLE-KXBFYZLASA-N
• Isomeric SMILES: CC1(C=CC2=CC3=C(C=C2O1)O[C@@H]4[C@H]3COC5=C4C=CC(=C5)O)C
• SMILES: CC1(C=CC2=CC3=C(C=C2O1)OC4C3COC5=C4C=CC(=C5)O)C
• synonyms: isoneorautenol

Description

(1R,13R)-7,7-dimethyl-8,12,20-trioxapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-2(11),3,5,9,14(19),15,17-heptaen-17-ol is a natural product found in Sophora tetraptera, Calopogonium mucunoides, and other organisms with data available.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Keypour et al. (2003) focuses on the synthesis and crystal structure determination of zinc(II) macrocyclic heptaaza Schiff-base complexes. This research is relevant to understanding the structural aspects of complex molecules similar to the queried compound (Keypour, H., Khanmohammadi, H., Wainwright, K., & Taylor, M. R., 2003).

• In another study, Kato et al. (1993) describe the extracyclic stereocontrolled alkylation of a compound closely related to the queried molecule, which could provide insights into its chemical behavior and potential applications in synthesis (Kato, M., Watanabe, Masataka, & Awen, B. Z., 1993).

Application in Drug Development and Therapeutics

• Skariyachan et al. (2011) conducted a study on computer-aided screening and evaluation of herbal therapeutics against MRSA infections. This research indicates the potential of complex organic compounds in drug development, particularly in targeting resistant bacterial strains (Skariyachan, S., Krishnan Rao Shruti, Siddapa Bangalore Snehapriya, Salian Chithralekha, Bora Prerana, & Sebastian Denoj, 2011).

• A study by Shaheen et al. (2014) discusses the synthesis and structural elucidation of bioactive triorganotin(IV) derivatives of sodium deoxycholate, showcasing the use of complex organic structures in the development of antimicrobial and antitumor agents (Shaheen, F., Ali Saqib, Rosario S., & Shah N. A., 2014).

Material Sciences and Chemical Properties

• Research by Dong et al. (2016) on the production of a new tetracyclic triterpene sulfate metabolite by solid-state cultivated Fusarium sambucinum suggests potential applications of complex organic compounds like the queried molecule in the field of bioresource technology (Dong, Jianwei, Cai L., Li Xue-Jiao, Duan Rong-Ting, Shu Y., Chen Feng-Yun, Wang Jia-Peng, Zhou Hao, & Ding Z., 2016).

• A study by Brkich et al. (2020) on the physicochemical characteristics of a new original nootropic substance indicates the significance of detailed chemical analysis in the development and application of complex organic molecules (Brkich, G., Pyatigorskaya N., Beregovykh V., Zyryanov O., Demina N., & Bakrushina E. O., 2020).